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Compound of Interest

Compound Name: 5-Methyl-DL -tryptophan

Cat. No.: B555191

An In-depth Technical Guide on the Tryptophan Analog, 5-Methyl-DL-tryptophan, for
Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive overview of 5-Methyl-DL-tryptophan (5-MT), a
methylated analog of the essential amino acid L-tryptophan. Due to its structural similarity to
tryptophan, 5-MT serves as a valuable tool in biochemical and pharmaceutical research, acting
as a modulator of several key metabolic and signaling pathways. This document details its
physicochemical properties, mechanisms of action, impact on cellular pathways, and provides
detailed experimental protocols for its application in a laboratory setting.

Physicochemical Properties and Data

5-Methyl-DL-tryptophan is a non-proteinogenic alpha-amino acid, meaning it is not naturally
incorporated into proteins during translation. Its key characteristic is a methyl group substitution
at the 5th position of the indole ring of tryptophan. This modification alters its chemical
properties and biological activity compared to the parent molecule.
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Property Data Reference

Molecular Formula C12H14N202 --INVALID-LINK--
Molecular Weight 218.25 g/mol --INVALID-LINK--
CAS Number 951-55-3 --INVALID-LINK--
Appearance White to faint yellow powder --INVALID-LINK--
Melting Point 280-282 °C --INVALID-LINK--
Solubility Soluble in 1M NaOH (%) or ~-INVALID-LINK--

HCI (5%).

Store desiccated at 4°C,
Storage ) --INVALID-LINK--
protected from light.

XLogP3 -0.7 --INVALID-LINK--

Core Mechanisms of Action as a Tryptophan Analog

As a structural mimic of tryptophan, 5-MT can interact with enzymes and regulatory proteins
that normally bind tryptophan. This interaction can be agonistic or antagonistic, leading to a
range of biological effects.

Inhibition of Tryptophan Biosynthesis

In many microorganisms and plants, the biosynthesis of tryptophan is regulated by feedback
inhibition, where the final product, tryptophan, binds to the first enzyme in the pathway,
anthranilate synthase, to allosterically inhibit its activity. 5-MT acts as a "false feedback
inhibitor" by mimicking this effect.[1] It binds to the regulatory site of anthranilate synthase,
inhibiting the synthesis of anthranilate and thereby shutting down the entire tryptophan
biosynthetic pathway.[2] This property makes 5-MT a potent selective agent for isolating
mutants with feedback-resistant anthranilate synthase enzymes.[3]
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Caption: Inhibition of Tryptophan Biosynthesis by 5-MT.

Repression of the trp Operon

In bacteria like E. coli, the genes for tryptophan synthesis are organized into the trp operon.
The expression of this operon is controlled by the Trp repressor protein, encoded by the trpR
gene.[4] The Trp repressor is an aporepressor, meaning it is inactive on its own. It requires
binding to a corepressor—tryptophan—to become active, bind to the operator region of the trp

operon, and block transcription.[5]

5-MT can act as a corepressor, binding to the Trp aporepressor and activating it to repress the
trp operon.[6] Interestingly, studies have shown that the wild-type aporepressor is activated
more effectively by 5-methyltryptophan than by tryptophan itself, highlighting its potency as a
regulatory mimic.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Methyl-DL-tryptophan: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555191#5-methyl-dI-tryptophan-as-a-tryptophan-
analog]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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